Cas no 2096333-49-0 (3-Ethoxy-2-fluoro-5-methylphenylboronic acid)

• Product Name: 3-Ethoxy-2-fluoro-5-methylphenylboronic acid
• CAS No: 2096333-49-0
• MF: C₉H₁₂BFO₃
• MW: 197.999186515808
• MDL: MFCD19981525
• CID: 4637937
• PubChem ID: 56776668
• Update Time: 2025-11-02

3-Ethoxy-2-fluoro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-fluoro-5-methylphenylboronic acid
• (3-ethoxy-2-fluoro-5-methylphenyl)boronic acid
• WID33349
• Y2571
• 2096333-49-0
• MFCD19981525
• F76303
• CS-0178100
• BS-34312
• (3-ethoxy-2-fluoro-5-methylphenyl)boronicacid

• MDL： MFCD19981525
• Inchi： 1S/C9H12BFO3/c1-3-14-8-5-6(2)4-7(9(8)11)10(12)13/h4-5,12-13H,3H2,1-2H3
• InChI Key： UBTGSIOBPBXJMG-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=CC(C)=CC=1OCC

Computed Properties

• Exact Mass: 198.0863526g/mol
• Monoisotopic Mass: 198.0863526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Ethoxy-2-fluoro-5-methylphenylboronic acid

Comprehensive Guide to 3-Ethoxy-2-fluoro-5-methylphenylboronic acid (CAS No. 2096333-49-0): Properties, Applications, and Market Insights

3-Ethoxy-2-fluoro-5-methylphenylboronic acid (CAS No. 2096333-49-0) is a specialized boronic acid derivative widely used in pharmaceutical and material science research. This compound belongs to the arylboronic acid family, known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. With the growing demand for fluorinated compounds in drug discovery, this chemical has gained significant attention for its unique structural features.

The molecular structure of 3-Ethoxy-2-fluoro-5-methylphenylboronic acid combines three strategically important functional groups: a boronic acid moiety (-B(OH)₂), a fluoro substituent, and an ethoxy group. This combination makes it particularly valuable for creating complex molecular architectures in medicinal chemistry. Researchers are increasingly exploring its potential in developing PET radiotracers and kinase inhibitors, addressing current trends in precision medicine and cancer therapeutics.

From a synthetic chemistry perspective, the 2096333-49-0 compound demonstrates excellent stability under various reaction conditions while maintaining good solubility in common organic solvents. Its ortho-fluoro substitution provides interesting steric and electronic effects that can influence the outcome of coupling reactions. These properties make it a preferred building block for constructing biaryl systems found in many pharmaceutical compounds.

The applications of 3-Ethoxy-2-fluoro-5-methylphenylboronic acid extend beyond pharmaceuticals. Material scientists utilize this compound in developing organic electronic materials, particularly in the synthesis of conjugated polymers for OLED devices. The ethoxy group in its structure offers additional possibilities for further functionalization, making it a versatile intermediate in materials science. Recent studies highlight its potential in creating molecular sensors for environmental monitoring applications.

Market analysis shows growing interest in fluorinated boronic acids like 2096333-49-0, driven by the pharmaceutical industry's need for novel drug candidates. The global market for boronic acid derivatives is projected to expand significantly, with Suzuki coupling reagents representing a major segment. This compound's unique substitution pattern positions it well to meet the demand for tailor-made building blocks in drug discovery programs.

Quality control is crucial for 3-Ethoxy-2-fluoro-5-methylphenylboronic acid, with manufacturers typically providing ≥95% purity by HPLC analysis. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability of this boronic acid compound. Researchers should note that while it's stable under many conditions, the boronic acid group can undergo protodeboronation under strongly acidic or basic conditions.

Recent advancements in flow chemistry and high-throughput screening have increased the utilization of 2096333-49-0 in combinatorial chemistry approaches. Its compatibility with various catalytic systems makes it valuable for developing fragment-based drug discovery libraries. The compound's molecular weight (197.99 g/mol) and balanced lipophilicity contribute to its popularity in medicinal chemistry programs.

Environmental and safety considerations for 3-Ethoxy-2-fluoro-5-methylphenylboronic acid follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment (lab coat, gloves, eye protection) is recommended when handling this fine chemical. Waste disposal should comply with local regulations for organic boron compounds.

The synthesis of 2096333-49-0 typically involves directed metalation strategies or halogen-lithium exchange followed by reaction with borate esters. Process chemists continue to optimize routes to improve yield and reduce byproducts. Recent patents highlight novel applications of this compound in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development.

Looking forward, 3-Ethoxy-2-fluoro-5-methylphenylboronic acid is poised to play an important role in emerging areas like covalent inhibitor design and targeted protein degradation. Its structural features align well with current trends in small molecule drug discovery, particularly for challenging targets. As the pharmaceutical industry continues to explore fluorine-containing drugs, the demand for specialized building blocks like this will likely increase.